molecular formula C7H11NO3 B129070 4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole CAS No. 143006-89-7

4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole

Cat. No. B129070
CAS RN: 143006-89-7
M. Wt: 157.17 g/mol
InChI Key: VVTPLPTXQSOUOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole is a chemical compound that belongs to the family of isoxazole derivatives. It is a synthetic compound that is used in various scientific research applications. This compound has gained significant attention in the scientific community due to its unique properties and potential applications.

Mechanism of Action

The exact mechanism of action of 4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole is not fully understood. However, it is believed to act on various pathways in the body, including the GABAergic and glutamatergic systems. It has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole has various biochemical and physiological effects. It has been shown to have neuroprotective effects and can improve cognitive function. It has also been shown to have anti-inflammatory properties and can reduce oxidative stress. Additionally, this compound has been shown to have anticancer properties and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole in lab experiments is its versatility. It can be used as a building block in the synthesis of other compounds and as a ligand in coordination chemistry. Additionally, this compound has shown potential in the development of new drugs. However, one of the limitations of using this compound in lab experiments is its cost. It is a synthetic compound and can be expensive to produce.

Future Directions

There are several future directions for research involving 4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole. One area of research is the development of new drugs using this compound as a building block. Another area of research is the investigation of its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.

Synthesis Methods

The synthesis of 4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole involves the reaction of 2-methyl-2-nitrosopropane with ethyl acetoacetate in the presence of sodium ethoxide. This reaction leads to the formation of 4-(2-nitrosoethyl)-3-methoxy-5-methylisoxazole, which is then reduced with zinc and hydrochloric acid to give the final product.

Scientific Research Applications

4-(2-Hydroxyethyl)-3-methoxy-5-methylisoxazole has various scientific research applications. It is used as a building block in the synthesis of other compounds. It is also used as a ligand in coordination chemistry and as a reagent in organic synthesis. This compound has been used in the development of new drugs and has shown potential in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

properties

CAS RN

143006-89-7

Molecular Formula

C7H11NO3

Molecular Weight

157.17 g/mol

IUPAC Name

2-(3-methoxy-5-methyl-1,2-oxazol-4-yl)ethanol

InChI

InChI=1S/C7H11NO3/c1-5-6(3-4-9)7(10-2)8-11-5/h9H,3-4H2,1-2H3

InChI Key

VVTPLPTXQSOUOR-UHFFFAOYSA-N

SMILES

CC1=C(C(=NO1)OC)CCO

Canonical SMILES

CC1=C(C(=NO1)OC)CCO

synonyms

4-Isoxazoleethanol,3-methoxy-5-methyl-(9CI)

Origin of Product

United States

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